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Compound of Interest

Compound Name: 2-Chlorophenol

Cat. No.: B165306

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-chlorophenol in
water and various organic solvents. The information is curated to support research,
development, and safety protocols in scientific and pharmaceutical settings. All quantitative
data is presented in clear, structured tables, and detailed experimental methodologies are
provided.

Core Topic: 2-Chlorophenol Solubility

2-Chlorophenol (CeHsCIO) is a chlorinated aromatic organic compound with significant
applications as a precursor in the synthesis of dyes, pesticides, and pharmaceuticals. Its
solubility is a critical parameter influencing its environmental fate, bioavailability, and application
in various chemical processes. This guide delves into its solubility profile in aqueous and
organic media.

Data Presentation: Quantitative Solubility Data

The solubility of 2-chlorophenol varies across different solvents and is influenced by factors
such as temperature and pH. The following tables summarize the available quantitative
solubility data.

Table 1: Solubility of 2-Chlorophenol in Water
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Solubility Value Temperature pH Source
28,500 mg/L 20 °C Not Specified [1112]
25,000 mg/L Not Specified Not Specified [3]
27,100 mg/L (2.71%) 20 °C Not Specified [4]
1,000 mg/L 25°C Neutral [51[6]
Table 2: Solubility of 2-Chlorophenol in Organic Solvents
. Quantitative Value

Solubility
Solvent o (at 25°C unless Source

Description .

specified)

Ethanol Freely Soluble 2000 g/L [21[61[7]
Diethyl Ether Freely Soluble 2000 g/L [21[6]1[7]
Benzene Very Soluble 2000 g/L [1][2][6]
Methanol Soluble Not Specified N/A
Chloroform Slightly Soluble Not Specified [1]
Aqueous Sodium N

Soluble Not Specified [1]

Hydroxide

Experimental Protocols

The determination of solubility is a fundamental experimental procedure in chemical and

pharmaceutical sciences. The "shake-flask" method is a widely recognized and utilized

technique for determining the solubility of a substance in a given solvent.

Key Experimental Protocol: Shake-Flask Method

This method is suitable for determining the solubility of substances, including 2-chlorophenol,

in aqueous and organic solvents.
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Objective: To determine the saturation concentration of a solute in a solvent at a constant
temperature.

Materials:

e 2-Chlorophenol (high purity)

e Solvent of interest (e.g., distilled water, ethanol)

o Glass flasks with stoppers

o Constant temperature water bath or incubator with a shaker

e Centrifuge

e Analytical balance

e Volumetric flasks and pipettes

e Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC, GC-MS)
Procedure:

o Preparation: An excess amount of 2-chlorophenol is added to a flask containing a known
volume of the solvent. The excess is crucial to ensure that a saturated solution is achieved.

o Equilibration: The flasks are sealed and placed in a constant temperature shaker bath. They
are agitated for a prolonged period (e.g., 24 to 48 hours) to ensure that equilibrium is
reached between the dissolved and undissolved solute.[8]

e Phase Separation: After equilibration, the suspension is allowed to stand to allow the
undissolved solute to sediment. For a more complete separation, the solution is centrifuged
at a high speed.[8]

o Sampling: A clear aliquot of the supernatant (the saturated solution) is carefully withdrawn.

» Quantification: The concentration of 2-chlorophenol in the aliquot is determined using a
suitable and validated analytical method. This may involve creating a calibration curve with
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standards of known concentrations.[9][10]

Mandatory Visualizations
Logical Relationships in 2-Chlorophenol Solubility

The following diagram illustrates the general solubility characteristics of 2-chlorophenol based

on solvent polarity.

Solubility Profile of 2-Chlorophenol
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Solubility characteristics of 2-Chlorophenol.

Experimental Workflow for Solubility Determination

The diagram below outlines the key steps in the shake-flask method for determining the

solubility of 2-chlorophenol.
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Shake-Flask Method Workflow
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Workflow for the shake-flask solubility method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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